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Compound of Interest

Compound Name: Sodium glycocholate hydrate

Cat. No.: B1343300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the critical micelle concentration (CMC) of

sodium glycocholate hydrate, a key parameter for its application in research and

pharmaceutical development. Sodium glycocholate, a biocompatible and biodegradable bile

salt, is widely recognized for its emulsifying properties and its role in enhancing the solubility

and bioavailability of poorly soluble drugs.[1][2] Understanding its CMC is crucial for optimizing

its function in various applications, particularly in the formulation of advanced drug delivery

systems.[2][3]

Physicochemical Properties of Sodium
Glycocholate Hydrate
Sodium glycocholate hydrate is the hydrated sodium salt of glycocholic acid, which is a

conjugate of cholic acid and the amino acid glycine.[4][5] This amphiphilic molecule possesses

a hydrophobic steroidal backbone and a hydrophilic glycine conjugate, enabling it to form

micelles in aqueous solutions.[3]
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Property Value Reference

Synonyms

Glycocholic acid sodium salt

hydrate, N-(3α,7α,12α-

Trihydroxy-24-oxocholan-24-

yl)glycine sodium salt, N-

Cholylglycine sodium salt

[1]

CAS Number 338950-81-5 [6]

Molecular Formula C₂₆H₄₂NNaO₆ · xH₂O [4][6]

Molecular Weight
487.60 g/mol (anhydrous

basis)
[4]

Appearance White to off-white powder [1]

Melting Point 210-215 °C (sublimes) [4]

Description Anionic, biological detergent [4][7]

Critical Micelle Concentration (CMC) of Sodium
Glycocholate
The critical micelle concentration is the concentration of a surfactant above which micelles

begin to form.[8][9] Below the CMC, sodium glycocholate exists primarily as monomers. As the

concentration surpasses the CMC, the monomers aggregate to form micelles, leading to

significant changes in the physicochemical properties of the solution, such as surface tension

and conductivity.[3][10] The CMC is a critical parameter for the meaningful use of surfactants;

for instance, above the CMC, the surface tension of a solution remains relatively constant.[8]

Reported CMC Values
The CMC of sodium glycocholate is not a fixed value and is influenced by experimental

conditions such as temperature, pH, and ionic strength.[3][11]
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Temperatur
e (°C)

Ionic
Strength
(M)

pH Method CMC (mM) Reference

20-25 Not specified Not specified Not specified 13 [4]

25 0.10 (NaCl) Not specified

Potentiometry

, Derivative

Spectrophoto

metry, Light

Scattering

2-6 [3][12]

Factors Influencing the CMC
Several factors can influence the CMC of sodium glycocholate:

Ionic Strength: The addition of electrolytes, such as sodium chloride, generally lowers the

CMC of ionic surfactants.[13][14] The added ions shield the electrostatic repulsion between

the charged head groups of the glycocholate molecules, facilitating micelle formation at

lower concentrations.[3][14]

Temperature: For ionic surfactants like sodium glycocholate, the effect of temperature on the

CMC can be complex and is generally less pronounced than for non-ionic surfactants.[13]

[15] Some studies suggest a slight decrease in the CMC of bile salts with increasing

temperature within a certain range.[11]

pH: The pH of the solution can affect the ionization state of the carboxylic acid group in the

glycine conjugate of sodium glycocholate.[3] Changes in pH can alter the charge of the

hydrophilic head group, thereby influencing the electrostatic interactions and the CMC.[14]

Purity of the Surfactant: The presence of impurities can affect the CMC. Highly surface-

active impurities can lead to a premature reduction in surface tension, causing an inaccurate

determination of the CMC.[10]

Experimental Protocols for CMC Determination
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Various methods can be employed to determine the CMC of surfactants. The choice of method

depends on the properties of the surfactant and the specific experimental conditions.[10]

Surface Tension Method
This is a common and direct method for determining the CMC.[16] It is based on the principle

that the surface tension of a surfactant solution decreases with increasing concentration until

the CMC is reached, after which it remains relatively constant.[8][10]

Protocol:

Prepare a stock solution of sodium glycocholate hydrate in deionized water at a

concentration well above the expected CMC.

Create a series of dilutions of the stock solution to cover a range of concentrations both

below and above the anticipated CMC.

Measure the surface tension of each solution using a tensiometer.

Plot the surface tension as a function of the logarithm of the sodium glycocholate

concentration.

The CMC is determined from the intersection of the two linear portions of the plot.[8][16]

Solution Preparation Measurement Data Analysis

Prepare Stock Solution Create Serial Dilutions Measure Surface Tension Plot Surface Tension vs. log(Concentration) Determine CMC from Inflection Point

Click to download full resolution via product page

Workflow for CMC determination using the surface tension method.

Fluorescence Spectroscopy Method
This sensitive method utilizes a fluorescent probe, such as pyrene, whose fluorescence

properties change upon partitioning into the hydrophobic core of the micelles.[16]
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Protocol:

Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone).

Prepare a series of sodium glycocholate solutions in deionized water.

Add a small, constant amount of the pyrene stock solution to each surfactant solution. The

final concentration of the organic solvent should be kept to a minimum.

Allow the solutions to equilibrate.

Measure the fluorescence emission spectrum of each solution. For pyrene, the ratio of the

intensity of the first vibronic peak (I₁) to the third (I₃) is sensitive to the polarity of the

microenvironment.

Plot the I₁/I₃ ratio as a function of the logarithm of the sodium glycocholate concentration.

The CMC is determined from the midpoint of the sigmoidal transition in the plot.[3]

Sample Preparation Measurement Data Analysis

Prepare Surfactant Solutions Add Pyrene Probe Equilibrate Samples Measure Fluorescence Spectra Plot I1/I3 Ratio vs. log(Concentration) Determine CMC from Sigmoidal Fit

Click to download full resolution via product page

Workflow for CMC determination using fluorescence spectroscopy.

Conductivity Method
This method is suitable for ionic surfactants like sodium glycocholate. It relies on the change in

the molar conductivity of the solution as a function of surfactant concentration.[17][18]

Protocol:

Prepare a series of sodium glycocholate solutions of varying concentrations in deionized

water.
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Measure the specific conductivity of each solution using a conductivity meter.

Plot the specific conductivity versus the surfactant concentration.

The plot will show two linear regions with different slopes. The point of intersection of these

two lines corresponds to the CMC.[18]

Prepare Surfactant Solutions

Measure Specific Conductivity

Plot Conductivity vs. Concentration

Determine CMC from Break in the Plot

Click to download full resolution via product page

Workflow for CMC determination by the conductivity method.

Role in Drug Delivery
Sodium glycocholate is a valuable excipient in pharmaceutical formulations, particularly for oral

drug delivery.[19][20] Its ability to form micelles allows for the solubilization of poorly water-

soluble drugs, thereby enhancing their absorption and bioavailability.[1][21] Recent studies

have shown its effectiveness in liposomal delivery systems for drugs like insulin and

semaglutide, where it can also act as a permeation enhancer and protect the drug from

enzymatic degradation.[19][22] The demand for sodium glycocholate hydrate is driven by its

critical role in overcoming the challenges of poor drug solubility in a significant portion of new

drug candidates.[20]
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Logical Relationship of Factors Affecting CMC
The CMC of sodium glycocholate is a result of the balance between the hydrophobic and

hydrophilic interactions of the molecule in an aqueous environment. The following diagram

illustrates the logical relationships between key factors and the resulting CMC.

Influencing Factors

Molecular Interactions

Ionic Strength

Electrostatic Repulsion
(Head Groups)

Decreases

Temperature

Hydration of
Hydrophilic Groups

Affects

pH

Alters

Critical Micelle Concentration (CMC)

Lower repulsion
-> Lower CMC

Changes in hydration
-> Affect CMC

Effective Hydrophobicity

Increased hydrophobicity
-> Lower CMC

Click to download full resolution via product page

Factors influencing the Critical Micelle Concentration.

In conclusion, the critical micelle concentration of sodium glycocholate hydrate is a

fundamental property that dictates its behavior and efficacy in various applications. A thorough

understanding of its CMC and the factors that influence it is essential for the rational design of

formulations in the pharmaceutical and other industries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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